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Compound of Interest

Compound Name: AC-099 hydrochloride

Cat. No.: B15602836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and known biological activities of AC-099 hydrochloride. The information is curated to support

research and development efforts in the fields of pharmacology and medicinal chemistry.

Chemical Structure and Properties
AC-099 hydrochloride is the common designation for the chemical compound identified by the

CAS Number 849335-07-5. Its systematic IUPAC name is 2-(4-Chloro-3-

(trifluoromethyl)benzylidene)hydrazine-1-carboximidamide hydrochloride[1]. The molecular

formula of the compound is C9H9Cl2F3N4, and it has a molecular weight of 301.10 g/mol [2]

[3].

The chemical structure of AC-099 is characterized by a trifluoromethyl-substituted chlorophenyl

ring linked to a hydrazinecarboximidamide group. This specific arrangement of functional

groups is responsible for its biological activity.

Table 1: Physicochemical Properties of AC-099 Hydrochloride
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Property Value Source

CAS Number 849335-07-5 [1][2][3]

IUPAC Name

2-(4-Chloro-3-

(trifluoromethyl)benzylidene)hy

drazine-1-carboximidamide

hydrochloride

[1]

Molecular Formula C9H9Cl2F3N4 [2][3]

Molecular Weight 301.10 g/mol [2][3]

Biological Activity and Mechanism of Action
AC-099 hydrochloride is a selective agonist for Neuropeptide FF (NPFF) receptors, which are

G-protein coupled receptors (GPCRs). Specifically, it acts as a full agonist at the NPFF2

receptor (NPFF2R) and a partial agonist at the NPFF1 receptor (NPFF1R)[2][4].

Table 2: Pharmacological Activity of AC-099 Hydrochloride

Target Activity EC50 (nM) Source

NPFF2R Full Agonist 1189 [2][4]

NPFF1R Partial Agonist 2370 [2][4]

The activation of NPFF receptors by agonists like AC-099 is known to modulate various

physiological processes, including pain perception.

Experimental Protocols
In Vivo Hypersensitivity Model
A key study demonstrating the in vivo efficacy of AC-099 hydrochloride was conducted using

a rat model of neuropathic pain induced by spinal nerve ligation (SNL).

Animal Model: Male Sprague-Dawley rats (175-300g) with surgically induced spinal nerve

ligation.
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Drug Administration: A single intraperitoneal (i.p.) injection of AC-099 hydrochloride at a

dosage of 30 mg/kg.

Endpoint: Assessment of mechanical hypersensitivity.

Result: AC-099 hydrochloride was observed to completely attenuate the SNL-induced

hypersensitivity, indicating its potential as an analgesic agent[2][4].

Signaling Pathway
As an agonist of NPFF receptors, AC-099 initiates intracellular signaling cascades typical of

GPCRs. The general pathway involves the activation of G-proteins, leading to downstream

modulation of effector enzymes and ion channels.
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Caption: AC-099 signaling pathway via NPFF receptors.

Experimental Workflow
The general workflow for evaluating the activity of a compound like AC-099 involves a series of

in vitro and in vivo experiments.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15602836?utm_src=pdf-body
https://www.benchchem.com/product/b15602836?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-154829A/AC-099-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/ac-099-hydrochloride.html
https://www.benchchem.com/product/b15602836?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Studies

In Vivo Studies

Data Analysis

Receptor Binding Assays
(Determine affinity for NPFF1R/NPFF2R)

Functional Assays
(e.g., cAMP, Calcium Flux)

(Determine agonist/antagonist activity)

Animal Model of Disease
(e.g., Spinal Nerve Ligation)

Pharmacokinetic/
Pharmacodynamic Studies

Efficacy Testing
(Assess therapeutic effect)

Data Analysis and
Interpretation

Click to download full resolution via product page

Caption: General experimental workflow for AC-099 evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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